Cas no 2680833-13-8 (Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680833-13-8
• MF: C₁₇H₁₅BrFNO₂
• MW: 364.208907365799
• CID: 5801321
• PubChem ID: 165933610
• Update Time: 2025-06-23

Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2680833-13-8
• EN300-28300225
• Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C17H15BrFNO2/c18-14-8-13-10-20(7-6-15(13)16(19)9-14)17(21)22-11-12-4-2-1-3-5-12/h1-5,8-9H,6-7,10-11H2
• InChI Key： STGJBIMIYGZNTM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)CN(C(=O)OCC1C=CC=CC=1)CC2)F

Computed Properties

• Exact Mass: 363.02702g/mol
• Monoisotopic Mass: 363.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate and Its Significance in Modern Pharmaceutical Research

Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680833-13-8) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The< strong>tetrahydroisoquinoline core is a well-known pharmacophore in drug discovery, with numerous derivatives exhibiting a wide range of biological activities. The specific substitution pattern in Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate enhances its interaction with biological targets, potentially leading to improved efficacy and selectivity. Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, as fluorine atoms can modulate metabolic stability, lipophilicity, and binding affinity.

In the context of contemporary pharmaceutical research, the synthesis and characterization of Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represent a significant advancement. The bromo substituent at the 7-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in the construction of complex molecular architectures and have been instrumental in the development of numerous drug candidates.

The< strong>fluoro atom at the 5-position contributes to the compound's overall pharmacokinetic profile by influencing its solubility and permeability across biological membranes. Fluorine atoms are known to enhance metabolic stability and binding interactions with biological targets, making them highly desirable in drug design. The carboxylate group at the 2-position offers another point of modification, allowing for the attachment of various pharmacophoric moieties or for further derivatization to explore new chemical space.

Recent advancements in computational chemistry have enabled the rapid screening of< strong>Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylateand its derivatives for potential biological activity. Molecular docking studies have been particularly useful in predicting binding affinities and identifying promising candidates for further experimental validation. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted interactions with target proteins.

The< strong>tetrahydroisoquinoline scaffold is also known for its role in central nervous system (CNS) drug discovery. Many tetrahydroisoquinoline derivatives have demonstrated efficacy in treating neurological disorders due to their ability to cross the blood-brain barrier. The specific substitution pattern in Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate may enhance its ability to interact with CNS receptors while minimizing off-target effects.

In conclusion,< strong>Benzyl 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a promising lead compound for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for exploring new therapeutic modalities. As research continues to uncover the full potential of this compound and its derivatives, it is likely that we will see significant advancements in the treatment of various diseases.